Cas no 213012-86-3 (Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)thio]-)

• Product Name: Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)thio]-
• CAS No: 213012-86-3
• MF: C₂₀H₁₆O₂S
• MW: 320.404844284058
• CID: 1400294
• Update Time: 2024-08-15

Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[([1,1'-biphenyl]-4-ylmethyl)thio]-

• Inchi： 1S/C20H16O2S/c21-20(22)18-8-4-5-9-19(18)23-14-15-10-12-17(13-11-15)16-6-2-1-3-7-16/h1-13H,14H2,(H,21,22)
• InChI Key： AFXXJQVSVFIIJF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SCC1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 320.08718

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 510.8±50.0 °C(Predicted)
• PSA: 37.3
• pka: 3.49±0.36(Predicted)